Cas no 10378-79-7 (N,N'-bis(2-methylphenyl)propanediamide)

• Product Name: N,N'-bis(2-methylphenyl)propanediamide
• CAS No: 10378-79-7
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 231649
• PubChem ID: 854344
• Update Time: 2025-04-23

N,N'-bis(2-methylphenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-bis(2-methylphenyl)-
• N,N'-Bis(2-methylphenyl)propanediamide
• N,N''-DI-O-TOLYL-MALONAMIDE
• N,N'-DI-O-TOLYL-MALONAMIDE
• AC1LGZHJ
• AC1Q2FSF
• AC1Q2NT7
• Malonsaeure-di-o-toluidid
• N,N'-bis(2-methylphenyl)malonamide
• N,N'-di-(2-methylphenyl)malonamide
• N,N'-di-2-methylanilide of malonic acid
• N,N'-Di-o-tolyl-malonamid
• N1,N3-di-o-tolylmalonamide
• Oprea1_060836
• STK368209
• SureCN2005846
• CS-0218585
• SCHEMBL2005846
• N~1~,N~3~-bis(2-methylphenyl)malonamide
• GSHUBUJGAXACFN-UHFFFAOYSA-N
• AKOS000115162
• DTXSID10357572
• F1682-0035
• CHEMBL1814540
• N1,N3-di(2-methylphenyl)malonamide
• EN300-01437
• MLS001177926
• Z56887686
• HMS1782J10
• 10378-79-7
• SMR000588611
• HMS2853N20
• N,N'-bis(2-methylphenyl)propanediamide

• MDL： MFCD00419234
• Inchi： 1S/C17H18N2O2/c1-12-7-3-5-9-14(12)18-16(20)11-17(21)19-15-10-6-4-8-13(15)2/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： GSHUBUJGAXACFN-UHFFFAOYSA-N
• SMILES： O=C(CC(NC1C=CC=CC=1C)=O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 282.13694
• Monoisotopic Mass: 282.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 3.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 525.7±38.0 °C at 760 mmHg
• Flash Point: 199.3±26.9 °C
• Refractive Index: 1.642
• PSA: 58.2
• LogP: 4.56970
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N,N'-bis(2-methylphenyl)propanediamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N,N'-bis(2-methylphenyl)propanediamide

Propanediamide, N1,N3-bis(2-methylphenyl)- (CAS No. 10378-79-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Propanediamide, N1,N3-bis(2-methylphenyl)-, identified by its CAS number 10378-79-7, is a specialized organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical applications. This compound, characterized by its unique structural framework, has found utility in various research domains, particularly in the development of novel therapeutic agents and advanced chemical methodologies.

The molecular structure of Propanediamide, N1,N3-bis(2-methylphenyl)- consists of a propanediamide backbone substituted with two 2-methylphenyl groups at the N1 and N3 positions. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of aromatic rings enhances its interaction with biological targets, making it a promising candidate for drug design and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their potential therapeutic benefits. Propanediamide, N1,N3-bis(2-methylphenyl)- fits well within this trend, as its structural features allow for diverse modifications and functionalizations. Researchers have been particularly interested in its role as a precursor in the synthesis of more complex molecules that exhibit pharmacological activity.

One of the most compelling aspects of Propanediamide, N1,N3-bis(2-methylphenyl)- is its versatility in medicinal chemistry. Its dual amine functionality provides multiple sites for chemical attachment, enabling the creation of derivatives with tailored properties. This flexibility has been exploited in the design of molecules targeting various diseases, including neurological disorders and inflammatory conditions. The compound’s ability to serve as a scaffold for drug development underscores its importance in modern pharmaceutical research.

The synthesis of Propanediamide, N1,N3-bis(2-methylphenyl)- involves multi-step organic reactions that highlight the compound’s synthetic utility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic substituents efficiently. These synthetic methodologies not only demonstrate the compound’s feasibility as an intermediate but also showcase the progress in synthetic organic chemistry that enables such complex structures to be accessed with high precision.

The pharmacological potential of Propanediamide, N1,N3-bis(2-methylphenyl)- has been explored through various preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to human health and disease. Initial findings suggest that derivatives of this compound may exhibit inhibitory effects on targets associated with metabolic disorders and neurodegenerative diseases. These preliminary results have spurred further investigation into optimizing its pharmacokinetic profile and therapeutic efficacy.

In addition to its pharmaceutical applications, Propanediamide, N1,N3-bis(2-methylphenyl)- has shown promise in materials science. Its unique structural motifs make it a candidate for developing novel polymers and functional materials with specific properties. For instance, researchers have explored its incorporation into conductive polymers or ligands for metal-organic frameworks (MOFs). These studies highlight the compound’s broad utility beyond traditional drug discovery.

The regulatory landscape for compounds like Propanediamide, N1,N3-bis(2-methylphenyl)- is another critical consideration in their development and application. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds are produced consistently and safely for research and commercial purposes. The growing interest in this compound underscores the need for robust regulatory frameworks to support its advancement through clinical trials and eventual market approval.

The future directions for research on Propanediamide, N1,N3-bis(2-methylphenyl)- are multifaceted. Ongoing studies aim to refine synthetic routes to improve yield and purity while exploring new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic solutions. As our understanding of molecular interactions evolves, compounds like this will continue to play a pivotal role in addressing unmet medical needs.

In conclusion, Propanediamide, N1,N3-bis(2-methylphenyl)-, CAS No. 10378-79-7, represents a significant advancement in both chemical synthesis and pharmaceutical research. Its unique structural features offer diverse opportunities for innovation across multiple disciplines. As research progresses, this compound is poised to contribute substantially to the development of new drugs and materials that improve human health and quality of life.